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Compound of Interest

Compound Name: Cubenol

Cat. No.: B1250972

For Researchers, Scientists, and Drug Development Professionals

Introduction to Cubenol

Cubenol is a naturally occurring sesquiterpenoid alcohol found in the essential oils of various
plants, including cubeb pepper (Piper cubeba), from which it derives its name.[1] It possesses
a characteristic woody and spicy aroma, making it a valuable ingredient in the flavor and
fragrance industry.[1] Chemically classified as a tertiary alcohol, cubenol's unique structure
contributes to its distinct sensory properties and potential applications.[2] This document
provides detailed application notes, experimental protocols, and technical data for the use of
cubenol in flavor and fragrance formulations.

Physicochemical and Sensory Properties of
Cubenol

A comprehensive understanding of cubenol's properties is essential for its effective
application. The following tables summarize key quantitative data.
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Property Value Source
Molecular Formula C15H260 [1]
Molecular Weight 222.37 g/mol [1]
CAS Number 21284-22-0 [3]
Appearance Clear liquid [1]
Boiling Point 303.4 °C at 760 mmHg [4]
Flash Point 128.3 °C [4]
Density 0.952 g/cm? [4]

Vapor Pressure (Estimated)

~0.002 mmHg at 25°C

Solubility

Soluble in alcohol

[3]

Note on Vapor Pressure: The reported vapor pressure of 0 mmHg at 25°C is practically unlikely

for a volatile aroma compound. The value presented is an estimation based on its structural

similarity to other sesquiterpenoid alcohols.

Sensory Attribute

Description

Source

Odor Type

Spicy, Herbal, Green Tea,
Woody

[3]

Flavor Profile

Spicy

[3]

Recommended Usage

(Fragrance)

Up to 2.00% in concentrate

[3]

Odor Threshold (in air) - Proxy

Woody: ~0.1 - 10 ppb (e.g.,
Cedrol, Sandalwood-like

compounds)

Flavor Threshold (in water) -

Proxy

Spicy: 8 ng/L (e.g., Rotundone)

[5]
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Note on Thresholds: Specific sensory threshold data for cubenol is not readily available in the
cited literature. The values provided are proxies based on structurally and sensorially similar
compounds to give a general indication of its potency.

Applications in the Fragrance Industry

Cubenol's warm, woody, and spicy character makes it a versatile ingredient in various
fragrance applications, particularly in fine fragrance, personal care, and home care products.

Fragrance Formulation Examples
1. Woody-Spicy Eau de Parfum:

This formulation illustrates how cubenol can be used to create a sophisticated and warm

fragrance.
Ingredient Percentage (%) Role
Bergamot Oil 15.0 Top Note: Fresh, Citrusy
Black Pepper Oil 2.0 Top Note: Spicy, Piguant
Cubenol 15 Heart Note: Woody, Spicy
Cardamom Oil 0.5 Heart Note: Aromatic, Spicy
Cedarwood Atlas 5.0 Base Note: Woody, Dry
Vetiver Oil 2.0 Base Note: Earthy, Smoky
Iso E Super 10.0 Base Note: Ambery, Woody
Hedione 15.0 Heart Note: Floral, Diffusive
Galaxolide (50% in BB) 8.0 Base Note: Musk
Ethanol (96%) 41.0 Solvent

2. Aromatic & Woody Shower Gel:

In this application, cubenol contributes to a refreshing and grounding scent experience.
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Ingredient Percentage (%) Role

Sodium Laureth Sulfate (70%) 20.0 Surfactant

Cocamidopropyl Betaine 5.0 Co-surfactant

Glycerin 3.0 Humectant

Cubenol 0.5 Fragrance

Linalool 0.3 Fragrance (Floral, Woody)
Pine Needle QOil 0.2 Fragrance (Fresh, Coniferous)
Water 70.8 Solvent

Citric Acid g.s.topH 5.5 pH Adjuster

Preservative g.s. Preservative

Applications in the Flavor Industry

The spicy and slightly woody notes of cubenol can be utilized to enhance a variety of savory
and beverage flavor profiles. Its use should be carefully evaluated based on the desired flavor
direction and regulatory compliance.

Flavor Formulation Examples
1. Spicy Mango Chutney Flavor:

This example demonstrates how cubenol can add a unique spicy dimension to a fruit-based
flavor.
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Dosage (ppm) in final

Ingredient Role

product
Gamma-Decalactone 20 Fruity (Peach, Apricot)
Ethyl Butyrate 15 Fruity (Pineapple)
Hexenal 1 Green, Leafy
Ginger Oleoresin 50 Spicy, Pungent
Cubenol 5 Spicy, Woody
Vanillin 10 Sweet, Creamy
Propylene Glycol g.s. to 1000 Solvent

2. Herbal Liqueur Flavor:

Cubenol can contribute to the complex, herbaceous, and spicy character of herbal liqueurs.

Dosage (ppm) in final

Ingredient Role
product
Anethole 30 Anise, Sweet
Linalool 10 Floral, Citrus
Eucalyptol 5 Camphoraceous, Cooling
Cubenol 8 Spicy, Woody
Thyme OiIl 2 Herbaceous, Medicinal

Ethanol (40%)

g.s. to 100%

Solvent

Stability and Handling

As a tertiary alcohol, cubenol is generally more stable than primary or secondary alcohols

under certain conditions.[2] However, like many fragrance and flavor materials, its stability can

be influenced by environmental factors.
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e pH: Sesquiterpenoids can be susceptible to degradation in highly acidic or alkaline
conditions. It is recommended to evaluate the stability of cubenol in the final product matrix,
particularly for products with extreme pH values.

o Light: Exposure to UV light can lead to the degradation of fragrance compounds.[2] It is
advisable to store cubenol and finished products containing it in opaque or UV-protected
packaging.

o Temperature: While relatively heat-stable, prolonged exposure to high temperatures should
be avoided to prevent potential degradation or volatilization.

Olfactory Signaling Pathway

The perception of cubenol, like other odorants, is initiated by its interaction with olfactory
receptors (ORSs) located in the olfactory epithelium of the nasal cavity. While the specific OR
that binds to cubenol has not yet been deorphanized, the general mechanism of olfactory
signal transduction is well-understood.
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Olfactory Neuron

Sensory Evaluation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Cubenol: Application Notes for the Flavor and
Fragrance Industry]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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